2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid

• IUPAC Name: 2-(2-amino-6-oxo-1H-pyrimidin-5-yl)-2-methylpropanoic acid
• InChI: InChI=1S/C8H11N3O3/c1-8(2,6(13)14)4-3-10-7(9)11-5(4)12/h3H,1-2H3,(H,13,14)(H3,9,10,11,12)
• InChI Key: VHYXXEKENPPXHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CN=C(NC1=O)N)C(=O)O
• Molecular Formula: C8H11N3O3
• DSSTOX Substance ID: DTXSID70654913
• Molecular Weight: 197.19 g/mol
• CAS RN: 1184920-53-3

Description

2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid, also known as AMPA, is a non-selective agonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is a subtype of ionotropic glutamate receptors. AMPA receptors are widely distributed in the central nervous system and play an important role in synaptic plasticity, learning, and memory.

Mechanism of Action

2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid acts as a non-selective agonist of the 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptor, which is a ligand-gated ion channel that mediates the fast excitatory neurotransmission in the central nervous system. Upon binding of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid to the receptor, the channel opens and allows the influx of positively charged ions such as sodium and calcium, leading to depolarization of the postsynaptic membrane and the generation of an action potential.
Biochemical and Physiological Effects
2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid has been shown to enhance synaptic transmission and promote long-term potentiation, which is a cellular mechanism underlying learning and memory. It has also been reported to increase the release of dopamine, a neurotransmitter involved in reward and motivation. However, excessive activation of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors can lead to excitotoxicity, a pathological process that contributes to neuronal damage and cell death in neurological disorders.

Advantages and Limitations for Lab Experiments

2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid is a useful tool in neuroscience research due to its ability to selectively activate 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors. It can be used to study the function and regulation of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors, as well as their role in synaptic plasticity and memory. However, the use of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid in lab experiments is limited by its potential toxicity and the need for careful control of concentration and exposure time.

Future Directions

There are several future directions for research on 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid, including the development of selective agonists and antagonists for 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors, the investigation of the role of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors in neurological disorders, and the exploration of the therapeutic potential of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid in cognitive enhancement and neuroprotection. Furthermore, the use of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid in optogenetics, a technique that allows the control of neuronal activity with light, may provide new opportunities for studying the function of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors in vivo.

Scientific Research Applications

2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid has been extensively studied in scientific research for its potential therapeutic applications in neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has also been investigated for its role in synaptic plasticity and memory formation. In addition, 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid has been used as a tool in neuroscience research to study the function of 2-(2-Amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid receptors.